2-ethyl-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide

• IUPAC Name: 2-ethyl-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide
• InChI: InChI=1S/C16H20N2OS/c1-4-12(5-2)15(19)18-16-17-14(10-20-16)13-8-6-11(3)7-9-13/h6-10,12H,4-5H2,1-3H3,(H,17,18,19)
• InChI Key: UGKJROCDBZVWLR-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=NC(=CS1)C2=CC=C(C=C2)C
• Molecular Formula: C16H20N2OS
• Molecular Weight: 288.4 g/mol

Description

2-ethyl-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide is a synthetic organic compound that belongs to the class of thiazole derivatives Thiazoles are heterocyclic compounds containing both sulfur and nitrogen atoms in a five-membered ring This particular compound is characterized by the presence of an ethyl group, a butanamide moiety, and a thiazole ring substituted with a 4-methylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-ethyl-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide typically involves the following steps:

Formation of the Thiazole Ring: The thiazole ring can be synthesized through the Hantzsch thiazole synthesis, which involves the condensation of α-haloketones with thioamides.

Substitution with 4-Methylphenyl Group: The thiazole ring is then substituted with a 4-methylphenyl group through a nucleophilic aromatic substitution reaction.

Attachment of the Butanamide Moiety: The final step involves the attachment of the butanamide moiety to the thiazole ring via an amide bond formation reaction, typically using coupling reagents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-ethyl-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the thiazole ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols under mild conditions.

Major Products Formed

Oxidation: Formation of corresponding sulfoxides or sulfones.

Reduction: Formation of reduced thiazole derivatives.

Substitution: Formation of substituted thiazole derivatives with various functional groups.

Scientific Research Applications

2-ethyl-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of 2-ethyl-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-ethyl-N-(2-hydroxy-4-methylphenyl)butanamide
• 2-bromo-5-methoxy-N′-[4-(aryl)-1,3-thiazol-2-yl]benzohydrazide

Uniqueness

2-ethyl-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide is unique due to its specific substitution pattern on the thiazole ring and the presence of the butanamide moiety. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various research applications.